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Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the critical role of ¹³C isotopic labeling

in allyl alcohol for advancing research, scientific understanding, and drug development. Site-

specific labeling of allyl alcohol with ¹³C offers a powerful tool for elucidating complex chemical

reaction mechanisms, tracing metabolic pathways, and developing novel diagnostic and

therapeutic agents.

Core Concepts: The Power of a Single Labeled Atom
Site-specific isotopic labeling with carbon-13 allows researchers to precisely track the fate of a

particular carbon atom within the allyl alcohol molecule through chemical transformations or

biological processes.[1] Unlike uniform labeling, this precision is invaluable for:

Mechanistic Elucidation: Unraveling the step-by-step processes of chemical reactions,

including bond formation and breakage, and identifying transient intermediates.[1]

Metabolic Pathway Analysis: Tracing the metabolic fate of allyl alcohol in living organisms,

enabling detailed mapping of metabolic pathways and the identification of key enzymatic

transformations.[1][2]

Enhanced Spectroscopic Analysis: The incorporation of ¹³C, which is NMR-active, provides a

distinct signal in Nuclear Magnetic Resonance (NMR) spectroscopy, facilitating structural

determination and reaction monitoring.[1]
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The low natural abundance of ¹³C (approximately 1.1%) ensures that the signal from the

labeled compound is easily distinguishable from the natural background, providing a clear and

unambiguous tracer.[1][3]

Applications in Elucidating Chemical Reaction
Mechanisms
¹³C-labeled allyl alcohol serves as a powerful mechanistic probe, particularly for transition

metal-catalyzed reactions. By tracking the position of the ¹³C label in intermediates and final

products, chemists can gain a deeper understanding of reaction pathways.

Palladium-Catalyzed Reactions
Palladium-catalyzed reactions are central to modern organic synthesis. ¹³C-labeled allyl alcohol

has been instrumental in studying the mechanisms of these reactions, such as allylic

amination. The ¹³C label helps to elucidate the role of co-catalysts in the activation of the C-O

bond and to track the carbon's path in coordination chemistry.[1][4]

Isomerization Reactions
The isomerization of allylic alcohols to aldehydes is another area where ¹³C labeling has

provided significant mechanistic insights. Mechanistic studies using ¹³C-labeled allyl alcohol

have confirmed processes such as intramolecular 1,3-hydrogen migration in reactions

catalyzed by chiral rhodium catalysts.[1]

Significance in Metabolic and Drug Development
Studies
In the context of drug development and metabolic research, ¹³C-labeled allyl alcohol is a crucial

tool for understanding the absorption, distribution, metabolism, and excretion (ADME) of

xenobiotics and for developing new diagnostic techniques.[2][5]

Tracing Metabolic Fates and Toxicity
Allyl alcohol is known to cause hepatotoxicity, primarily through its metabolism to the reactive

aldehyde, acrolein, by alcohol dehydrogenase.[6][7] Studies using ¹³C-labeled allyl alcohol

allow for the unambiguous identification of its metabolic products, such as acrolein and
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propanol, and help in quantifying the flux through different metabolic pathways.[1] This is a key

component of ¹³C Metabolic Flux Analysis (¹³C-MFA), a powerful technique for quantifying the

rates of metabolic pathways.[1]

The metabolic conversion of allyl alcohol can be visualized as follows:

Allyl Alcohol (¹³C) Acrolein (¹³C)Alcohol Dehydrogenase Downstream Metabolites (*¹³C)Further Metabolism

Start: Allyl chloride-1-¹³C + Base

Hydrolysis Reaction (SN2)
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Drying of Organic Phase

Distillation

QC Analysis (NMR, GC-MS)

Product: Allyl alcohol-1-¹³C

 

Introduce ¹³C-Allyl Alcohol to Cells

Cellular Metabolism Incorporates ¹³C

Time-Course Sampling and Quenching

Mass Spectrometry Analysis of Metabolites

Computational Flux Modeling

Quantified Metabolic Flux Map
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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